Cas no 2243503-47-9 (4-Pyridinepropanoic acid, α,2-diamino-, hydrochloride (1:2))

• Product Name: 4-Pyridinepropanoic acid, α,2-diamino-, hydrochloride (1:2)
• CAS No: 2243503-47-9
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• CID: 6532062
• Update Time: 2025-09-23

4-Pyridinepropanoic acid, α,2-diamino-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-aminopyridin-4-yl)propanoic acid
• 4-Pyridinepropanoic acid, α,2-diamino-, hydrochloride (1:2)

• Inchi： 1S/C8H11N3O2.ClH/c9-6(8(12)13)3-5-1-2-11-7(10)4-5;/h1-2,4,6H,3,9H2,(H2,10,11)(H,12,13);1H
• InChI Key： JGKOOQIBDSCCFY-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(N)=C1)C(N)C(=O)O.Cl

Additional information on 4-Pyridinepropanoic acid, α,2-diamino-, hydrochloride (1:2)

Research Brief on 4-Pyridinepropanoic acid, α,2-diamino-, hydrochloride (1:2) (CAS: 2243503-47-9)

In recent years, the compound 4-Pyridinepropanoic acid, α,2-diamino-, hydrochloride (1:2) (CAS: 2243503-47-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and amino acid derivatives, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The primary focus of recent studies has been on the synthesis and pharmacological evaluation of 4-Pyridinepropanoic acid, α,2-diamino-, hydrochloride (1:2). Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and high-performance liquid chromatography (HPLC) purification, to obtain high-purity samples of the compound. These efforts have been critical in ensuring the reliability of subsequent biological assays and pharmacological studies.

One of the most notable findings is the compound's potential as a modulator of enzymatic activity. Preliminary in vitro studies have demonstrated that 4-Pyridinepropanoic acid, α,2-diamino-, hydrochloride (1:2) can interact with specific enzyme targets, particularly those involved in inflammatory pathways. This interaction suggests a possible application in the development of anti-inflammatory agents, although further in vivo studies are required to validate these findings.

Additionally, the compound's structural features have been explored for their role in drug design. The presence of both pyridine and amino acid moieties offers a versatile scaffold for the development of novel therapeutics. Recent computational modeling studies have highlighted the compound's ability to form stable interactions with various protein targets, further underscoring its potential in rational drug design.

Despite these promising developments, challenges remain in the optimization of 4-Pyridinepropanoic acid, α,2-diamino-, hydrochloride (1:2) for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic preclinical studies. Current research is also investigating the compound's pharmacokinetic properties to better understand its behavior in biological systems.

In conclusion, 4-Pyridinepropanoic acid, α,2-diamino-, hydrochloride (1:2) (CAS: 2243503-47-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural and functional properties offer multiple avenues for therapeutic development, particularly in the context of enzyme modulation and anti-inflammatory applications. Continued research efforts will be essential to fully realize its potential and overcome existing challenges.